Cas no 211238-60-7 (Octadeca-9,17-dien-12,14-diyne-1,11,16-triol)
211238-60-7 structure
Product Name:Octadeca-9,17-dien-12,14-diyne-1,11,16-triol
CAS No:211238-60-7
MF:C18H26O3
MW:290.397245883942
CID:836703
PubChem ID:102004534
Update Time:2025-04-19
Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Chemical and Physical Properties
Names and Identifiers
-
- Octadeca-9,17-dien-12,14-diyne-1,11,16-triol
- 9,17-OCTADECADIENE-12,14-DIYNE-1,11,16-TRIOL
- FS-9556
- 211238-60-7
- (11s,16r,z)-octadeca-9,17-dien-12,14-diyne-1,11,16-triol
- (9Z)-9,17-Octadecadiene-12,14-diyne-1,11,16-triol
- (9E)-OCTADECA-9,17-DIEN-12,14-DIYNE-1,11,16-TRIOL
- DA-48707
- AKOS022184809
- (+)-9(Z),17-Octadecadiene-12,14-diyne-1,11,16-triol
- (9E)-9,17-Octadecadiene-12,14-diyne-1,11,16-triol
-
- Inchi: 1S/C18H26O3/c1-2-17(20)13-10-11-15-18(21)14-9-7-5-3-4-6-8-12-16-19/h2,9,14,17-21H,1,3-8,12,16H2/b14-9+
- InChI Key: MLGPZCOVWKAPPH-NTEUORMPSA-N
- SMILES: C=CC(O)C#CC#CC(O)/C=C/CCCCCCCCO
Computed Properties
- Exact Mass: 290.18800
- Monoisotopic Mass: 290.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.377
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.1±0.1 g/cm3
- Boiling Point: 480.1±45.0 °C at 760 mmHg
- Flash Point: 219.5±23.3 °C
- PSA: 60.69000
- LogP: 2.18020
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN2392-1 mg |
9,17-Octadecadiene-12,14-diyne-1,11,16-triol |
211238-60-7 | 98% | 1mg |
¥ 1,520 | 2023-07-11 | |
| TargetMol Chemicals | TN2392-1 mL * 10 mM (in DMSO) |
9,17-Octadecadiene-12,14-diyne-1,11,16-triol |
211238-60-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3610 | 2023-09-15 | |
| TargetMol Chemicals | TN2392-1mg |
9,17-Octadecadiene-12,14-diyne-1,11,16-triol |
211238-60-7 | 1mg |
¥ 1520 | 2024-07-20 | ||
| A2B Chem LLC | AB20621-5mg |
9,17-Octadecadiene-12,14-diyne-1,11,16-triol, (9Z)- |
211238-60-7 | ≥98% | 5mg |
$970.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2392-1 ml * 10 mm |
9,17-Octadecadiene-12,14-diyne-1,11,16-triol |
211238-60-7 | 1 ml * 10 mm |
¥ 3610 | 2024-07-20 | ||
| TargetMol Chemicals | TN2392-1mg |
9,17-Octadecadiene-12,14-diyne-1,11,16-triol |
211238-60-7 | 1mg |
¥ 1520 | 2024-07-24 | ||
| TargetMol Chemicals | TN2392-1 ml * 10 mm |
9,17-Octadecadiene-12,14-diyne-1,11,16-triol |
211238-60-7 | 1 ml * 10 mm |
¥ 3610 | 2024-07-24 |
Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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